1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride
Overview
Description
1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride, also known as 1-benzofuran-5-yl-1-ethanamine hydrochloride, is a synthetic compound that has found a wide range of applications in the field of scientific research. This compound is a derivative of benzofuran, an aromatic heterocyclic compound that is used in a variety of applications, including pharmaceuticals, agrochemicals, and materials science. 1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride is a white crystalline solid that is soluble in water and has a melting point of 147-148 °C. This compound has been studied extensively due to its potential applications in the fields of medicinal chemistry and biochemistry.
Scientific Research Applications
1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride has been studied extensively due to its potential applications in the fields of medicinal chemistry and biochemistry. This compound has been found to be a useful tool in the synthesis of various pharmaceuticals, including anti-inflammatory agents and anticonvulsants. In addition, this compound has been used in the synthesis of various agrochemicals, such as herbicides and insecticides. Moreover, this compound has been used in the synthesis of various materials, such as polymers, nanomaterials, and catalysts.
Mechanism of Action
1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride is thought to act by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in a number of physiological processes, such as inflammation, pain, and fever. By inhibiting the production of prostaglandins, 1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride can reduce the symptoms associated with these processes.
Biochemical and Physiological Effects
1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride has been found to have a number of biochemical and physiological effects. This compound has been found to have anti-inflammatory, analgesic, and antipyretic properties. In addition, this compound has been found to have anticonvulsant and antinociceptive properties. Furthermore, this compound has been found to have antioxidant and neuroprotective properties.
Advantages and Limitations for Lab Experiments
1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its high solubility in water, which makes it suitable for use in a variety of experiments. In addition, this compound is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, this compound is relatively expensive and can be difficult to obtain, which can limit its use in laboratory experiments.
Future Directions
1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride has been studied extensively and has a wide range of potential applications in the fields of medicinal chemistry and biochemistry. However, there are still many areas of research that could be explored in the future. Potential future directions for research include the development of new synthetic methods for the production of this compound, the exploration of new pharmaceutical applications, and the investigation of the mechanism of action of this compound. In addition, further research could be conducted to explore the potential therapeutic effects of this compound, as well as its safety and toxicity profile.
Synthesis Methods
1-(2,3-Dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride-5-yl)ethan-1-amine hydrochloride can be synthesized using a variety of methods. The most common method of synthesis involves the reaction of 1-amino-2,3-dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride with hydrochloric acid. This reaction produces the desired compound in a yield of approximately 80%. Other methods of synthesis include the reaction of 1-amino-2,3-dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride with a Grignard reagent, the reaction of 1-amino-2,3-dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride with an alkyl halide, and the reaction of 1-amino-2,3-dihydro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride with an alkyl sulfate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride involves the reaction of 2,3-dihydro-1-benzofuran with ethylamine followed by the reduction of the resulting imine to yield the desired product.", "Starting Materials": ["2,3-dihydro-1-benzofuran", "ethylamine", "sodium borohydride", "hydrochloric acid", "water"], "Reaction": ["1. Dissolve 2,3-dihydro-1-benzofuran in ethylamine and heat the mixture to reflux for 24 hours.", "2. Cool the reaction mixture and add sodium borohydride slowly with stirring.", "3. Allow the reaction to proceed for 2 hours at room temperature.", "4. Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "5. Extract the product with water and filter the solution.", "6. Concentrate the filtrate to obtain the desired product as a hydrochloride salt."] } | |
CAS RN |
2704501-05-1 |
Product Name |
1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride |
Molecular Formula |
C10H14ClNO |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
